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Compound of Interest

Compound Name: 2-Aminothiazole-4-carboxylic acid

Cat. No.: B1270453 Get Quote

Essential Safety and Handling Guide for 2-
Aminothiazole-4-carboxylic Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Aminothiazole-4-carboxylic
acid. Adherence to these protocols is essential for ensuring a safe laboratory environment.

Chemical Identifier:

Name: 2-Aminothiazole-4-carboxylic acid

CAS Number: 40283-41-8

Molecular Formula: C₄H₄N₂O₂S

Hazard Summary: This chemical is classified as hazardous and can cause skin and serious

eye irritation[1][2]. It may also be harmful if swallowed[2].

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 2-Aminothiazole-4-
carboxylic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1270453?utm_src=pdf-interest
https://www.benchchem.com/product/b1270453?utm_src=pdf-body
https://www.benchchem.com/product/b1270453?utm_src=pdf-body
https://www.benchchem.com/product/b1270453?utm_src=pdf-body
https://www.benchchem.com/product/b1270453?utm_src=pdf-body
https://www.benchchem.com/product/b1270453?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC429480010&productDescription=2-AMINOTHIAZOLE-4-CARBOX+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminothiazole-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminothiazole-4-carboxylic-acid
https://www.benchchem.com/product/b1270453?utm_src=pdf-body
https://www.benchchem.com/product/b1270453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Equipment Specification Purpose

Eye/Face Protection Safety Goggles

Tight-sealing safety

goggles compliant

with OSHA 29 CFR

1910.133 or European

Standard EN166[1].

To protect eyes from

splashes and dust.

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves are

recommended.

Inspect for

degradation before

and during use[1][3].

To prevent skin

contact.

Body Protection Laboratory Coat
Standard laboratory

coat.

To protect from spills

and contamination[3].

Respiratory Protection
NIOSH-approved

respirator

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator is

recommended if

ventilation is

inadequate or if

irritation is

experienced[1].

To prevent inhalation

of dust.

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are vital for maintaining the integrity of the compound

and the safety of laboratory personnel.

Handling:

Ventilation: Always handle 2-Aminothiazole-4-carboxylic acid in a well-ventilated area,

preferably within a chemical fume hood to minimize dust and aerosol generation[4][5].
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the

appropriate PPE[1].

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking. Contaminated clothing should be removed immediately and washed

before reuse[1][4].

Dust Prevention: Handle the compound in a manner that minimizes dust formation[1][5].

Storage:

Container: Store the compound in a tightly closed, properly labeled container[1][5].

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents, strong bases, and amines[1][4].

Segregation: Store separately from foodstuffs and other reactive chemicals[4].

Emergency Procedures
In the event of exposure or a spill, follow these emergency procedures immediately.
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Exposure Type First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists[1].

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Get medical advice if

skin irritation occurs[1].

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Get

medical attention if symptoms occur[1].

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur[5].

Spill

For small spills, dampen the solid material with

60-70% ethanol and transfer to a suitable

container for disposal. Use absorbent paper

dampened with ethanol to clean up any

remaining material. Seal all contaminated

materials in a vapor-tight plastic bag for

disposal. Ensure the area is properly cleaned

before re-entering[6].

Disposal Plan
All waste containing 2-Aminothiazole-4-carboxylic acid must be treated as hazardous waste.

Chemical Waste: Dispose of the chemical and any contaminated materials in a suitable,

labeled container for hazardous waste.

Container Disposal: Empty containers should be disposed of as hazardous waste.
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Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations.

Workflow for Handling 2-Aminothiazole-4-carboxylic
Acid
The following diagram outlines the standard operating procedure for the safe handling of 2-
Aminothiazole-4-carboxylic acid, from preparation to disposal.
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Caption: Standard operating procedure for handling 2-Aminothiazole-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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